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Compound of Interest

Compound Name: 8-Hydroxyefavirenz

Cat. No.: B1664214

IMMEDIATE SAFETY NOTICE: 8-Hydroxyefavirenz is the primary metabolite of the
antiretroviral drug Efavirenz and is known to be a potent neurotoxin.[1] Extreme caution must
be exercised when handling this compound. The following guidelines are based on the known
neurotoxic properties of 8-Hydroxyefavirenz and safety protocols for its parent compound,
Efavirenz, as a specific Safety Data Sheet (SDS) for 8-Hydroxyefavirenz is not readily
available.

Personal Protective Equipment (PPE)

Due to the neurotoxic potential of 8-Hydroxyefavirenz, a comprehensive PPE strategy is
mandatory to prevent exposure through inhalation, skin contact, and ingestion.
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PPE Item Specification Rationale
Prevents skin contact. Double-
Double-gloving with nitrile gloving is recommended for
Gloves

gloves.

handling highly toxic

compounds.

Eye Protection

Chemical safety goggles and a

face shield.

Protects eyes and face from
splashes of solutions

containing the compound.

Lab Coat

A disposable, fluid-

impermeable lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) is required when
handling the solid/powder

form.

Prevents inhalation of the
powdered compound, which

can be easily aerosolized.

Operational Plan: Step-by-Step Guidance for Safe
Handling

1.

Preparation and Work Area Setup:

All work with 8-Hydroxyefavirenz, especially in its solid form, must be conducted in a

designated area within a certified chemical fume hood or a glove box to minimize inhalation

exposure.

The work surface should be covered with absorbent, disposable bench paper.

An emergency eyewash station and safety shower must be readily accessible.[2]

Prepare all necessary equipment and reagents before handling the compound to minimize

movement and potential for spills.

. Handling the Compound:
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e Solid Form: When handling the powdered form of 8-Hydroxyefavirenz, wear all prescribed
PPE, including respiratory protection. Use "static-free" disposable gloves if available to
prevent dispersal of the powder.

 In Solution: When working with 8-Hydroxyefavirenz in solution, handle it within the chemical
fume hood. Avoid splashes and aerosol generation.

3. In Case of Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[3]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[3][4]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste contaminated with 8-Hydroxyefavirenz must be treated as hazardous neurotoxic
waste.

o Solid Waste: All disposable items that have come into contact with 8-Hydroxyefavirenz
(e.g., gloves, bench paper, pipette tips) must be collected in a dedicated, labeled, and sealed
hazardous waste container.

 Liquid Waste: All solutions containing 8-Hydroxyefavirenz should be collected in a clearly
labeled, sealed hazardous waste container. Do not dispose of this waste down the drain.

» Decontamination: All non-disposable equipment and work surfaces should be
decontaminated with a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough
wash with soap and water. The cleaning materials should be disposed of as hazardous
waste.
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» Final Disposal: All hazardous waste must be disposed of through an approved hazardous

waste disposal facility in accordance with local, state, and federal regulations.

Quantitative Toxicity Data

The following table summarizes the available in vitro neurotoxicity data for 8-

Hydroxyefavirenz.

Parameter

Concentration

Observation

Source

In Vitro Neuronal

Damage

10 nM

Considerable damage
to dendritic spines in
primary rat

hippocampal neurons.

Not explicitly cited

In Vitro Calcium Flux

Minimal effective dose
to consistently

increase intraneuronal
calcium in primary rat

hippocampal neurons.

Not explicitly cited

In Vitro Neurotoxicity

3.3 ng/mL

Concentration
associated with
neuronal damage in
vitro.

Not explicitly cited

Safe Handling Workflow for 8-Hydroxyefavirenz
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Safe Handling Workflow for 8-Hydroxyefavirenz
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Caption: Workflow for the safe handling of 8-Hydroxyefavirenz.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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